![molecular formula C10H19NO2 B2828406 4-(4-Methylpiperidin-1-yl)butanoic acid CAS No. 775248-47-0](/img/structure/B2828406.png)
4-(4-Methylpiperidin-1-yl)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Methylpiperidin-1-yl)butanoic acid is a chemical compound with the molecular formula C10H19NO2 . It has a molecular weight of 185.26 .
Molecular Structure Analysis
The molecular structure of 4-(4-Methylpiperidin-1-yl)butanoic acid consists of 10 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms .Scientific Research Applications
Nonlinear Optical Materials
4-(4-Methylpiperidin-1-yl)butanoic acid: (MPMPM) has garnered attention for its nonlinear optical potentials. These materials play a crucial role in shielding human parts (such as eyes and skin) and optical sensors from dangerous laser light by attenuating incident laser beams . The π-bonds in their moieties, non-centrosymmetric structure, and donor-acceptor (D-A) configuration facilitate intra-molecular charge transfer, making them suitable for NLO devices .
Energy Band Gap Tuning
By altering the molecular backbone of MPMPM through substituents, researchers have optimized its derivatives using density functional theory (DFT) and time-dependent DFT. Interestingly, the energy band gaps of these substituted derivatives were lower than that of MPMPM itself. This suggests that these derivatives could serve as better alternatives for nonlinear optical applications .
Dipole Moments and Hyperpolarizabilities
The substituted derivatives also exhibited higher dipole moments and hyperpolarizabilities compared to MPMPM. These properties are crucial for efficient nonlinear optical behavior. Thus, MPMPM and its derivatives hold promise for applications in optical devices .
properties
IUPAC Name |
4-(4-methylpiperidin-1-yl)butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-9-4-7-11(8-5-9)6-2-3-10(12)13/h9H,2-8H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFINUZCPZMEZBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CCCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methylpiperidin-1-yl)butanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.